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Compound of Interest

Compound Name: 2-(chloromethyl)Butanal

Cat. No.: B15356479

Technical Guide: 2-(chloromethyl)butanal

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the fundamental molecular properties of 2-
(chloromethyl)butanal. The information presented here is based on publicly available data.

Core Molecular Data

The foundational physicochemical properties of 2-(chloromethyl)butanal are summarized
below. This data is essential for any experimental design or computational modeling involving
this compound.
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Property Value Source

Molecular Formula C5H9CIO PubChem[1]
Molecular Weight 120.58 g/mol PubChem[1]
IUPAC Name 2-(chloromethyl)butanal PubChem[1]

INChl=1S/C5H9CIO/c1-2-5(3-
InChl PubChem[1]
6)4-7/h4-5H,2-3H2,1H3

DWNFIQZNEIGHEO-
InChlKey PubChem[1]
UHFFFAOYSA-N

Canonical SMILES Ccc(ccne=o PubChem[1]

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or application of 2-
(chloromethyl)butanal are not readily available in the public domain based on the conducted
search. Researchers interested in working with this compound may need to develop their own
methodologies based on standard organic chemistry principles for analogous chlorinated
aldehydes.

Signaling Pathways and Biological Activity

Information regarding the interaction of 2-(chloromethyl)butanal with biological signaling
pathways has not been identified in the performed search of publicly accessible scientific
literature. Its structural alerts, particularly the presence of a reactive chloromethyl group and an
aldehyde, suggest potential for covalent modification of biological macromolecules, but specific
pathways have not been elucidated.

Logical Relationship of Molecular Descriptors

The following diagram illustrates the hierarchical relationship between the common name of the
compound and its fundamental molecular descriptors.
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Figure 1. Molecular Identity of 2-(chloromethyl)butanal
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Figure 1. Molecular Identity of 2-(chloromethyl)butanal

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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